N-(4-acetylphenyl)-3-(4-fluorophenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide

• IUPAC Name: N-(4-acetylphenyl)-3-(4-fluorophenyl)-2,4-dioxo-1H-pyrimidine-5-carboxamide
• InChI: InChI=1S/C19H14FN3O4/c1-11(24)12-2-6-14(7-3-12)22-17(25)16-10-21-19(27)23(18(16)26)15-8-4-13(20)5-9-15/h2-10H,1H3,(H,21,27)(H,22,25)
• InChI Key: WPRUIBNDCOQGIA-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)NC(=O)C2=CNC(=O)N(C2=O)C3=CC=C(C=C3)F
• Molecular Formula: C19H14FN3O4
• Molecular Weight: 367.3 g/mol

Description

N-(4-acetylphenyl)-3-(4-fluorophenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide is a useful research compound. Its molecular formula is C19H14FN3O4 and its molecular weight is 367.336. The purity is usually 95%.
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Scientific Research Applications

Novel Compounds and Their Potential

The scientific research applications of N-(4-acetylphenyl)-3-(4-fluorophenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide span various fields, including the synthesis of novel compounds with potential biological activities. Research has focused on creating derivatives with enhanced properties and exploring their potential as therapeutic agents.

• Synthesis of Novel Derivatives : The compound has been utilized as a precursor for the synthesis of novel derivatives, showing promise in medicinal chemistry. For instance, studies have explored its use in creating new pyrazolo[1,5-a]pyrimidines and Schiff bases, aiming to evaluate their cytotoxic activity against cancer cell lines (Hassan et al., 2015). Such research underscores the compound's utility in developing potential anticancer agents.

• Antimicrobial Activity : Additionally, the compound has served as a basis for developing antimicrobial agents. Derivatives synthesized from this compound have been tested for their efficacy against various bacterial and fungal strains, demonstrating significant potential as antimicrobial agents (Akbari et al., 2008). This area of research is crucial in the ongoing fight against drug-resistant pathogens.

• Chemical Properties and Applications : Research has also delved into the chemical properties of this compound and its derivatives, including their synthesis, characterization, and potential applications in various domains such as polymer chemistry and materials science. For example, studies on polyamides and polyimides derived from related structures have revealed their potential for creating materials with desirable thermal and mechanical properties (Liaw et al., 2002). These findings indicate the broader applicability of the compound beyond pharmaceuticals, extending into materials science.